4-(Heptyloxy)benzaldehyde N-(4-isobutoxybenzyl)thiosemicarbazone
4-(Heptyloxy)benzaldehyde N-(4-isobutoxybenzyl)thiosemicarbazone
Brand Name:
Vulcanchem
CAS No.:
207290-55-9
VCID:
VC0391413
InChI:
InChI=1S/C26H37N3O2S/c1-4-5-6-7-8-17-30-24-13-11-23(12-14-24)19-28-29-26(32)27-18-22-9-15-25(16-10-22)31-20-21(2)3/h9-16,19,21H,4-8,17-18,20H2,1-3H3,(H2,27,29,32)/b28-19+
SMILES:
CCCCCCCOC1=CC=C(C=C1)C=NNC(=S)NCC2=CC=C(C=C2)OCC(C)C
Molecular Formula:
C26H37N3O2S
Molecular Weight:
455.7g/mol
4-(Heptyloxy)benzaldehyde N-(4-isobutoxybenzyl)thiosemicarbazone
CAS No.: 207290-55-9
Main Products
VCID: VC0391413
Molecular Formula: C26H37N3O2S
Molecular Weight: 455.7g/mol
| CAS No. | 207290-55-9 |
|---|---|
| Product Name | 4-(Heptyloxy)benzaldehyde N-(4-isobutoxybenzyl)thiosemicarbazone |
| Molecular Formula | C26H37N3O2S |
| Molecular Weight | 455.7g/mol |
| IUPAC Name | 1-[(E)-(4-heptoxyphenyl)methylideneamino]-3-[[4-(2-methylpropoxy)phenyl]methyl]thiourea |
| Standard InChI | InChI=1S/C26H37N3O2S/c1-4-5-6-7-8-17-30-24-13-11-23(12-14-24)19-28-29-26(32)27-18-22-9-15-25(16-10-22)31-20-21(2)3/h9-16,19,21H,4-8,17-18,20H2,1-3H3,(H2,27,29,32)/b28-19+ |
| Standard InChIKey | RIKOXVIDTFNMTR-TURZUDJPSA-N |
| Isomeric SMILES | CCCCCCCOC1=CC=C(C=C1)/C=N/NC(=S)NCC2=CC=C(C=C2)OCC(C)C |
| SMILES | CCCCCCCOC1=CC=C(C=C1)C=NNC(=S)NCC2=CC=C(C=C2)OCC(C)C |
| Canonical SMILES | CCCCCCCOC1=CC=C(C=C1)C=NNC(=S)NCC2=CC=C(C=C2)OCC(C)C |
| PubChem Compound | 9621078 |
| Last Modified | Nov 11 2021 |
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